Cas no 1602484-75-2 (3-(4-bromo-2-chlorophenyl)-2-oxopropanoic acid)

3-(4-Bromo-2-chlorophenyl)-2-oxopropanoic acid is a brominated and chlorinated aromatic keto acid with significant utility in synthetic organic chemistry. Its structure features a reactive α-keto acid moiety adjacent to a substituted phenyl ring, making it a versatile intermediate for the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. The presence of both bromo and chloro substituents enhances its reactivity in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling precise structural modifications. The compound’s high purity and stability under controlled conditions ensure consistent performance in multi-step syntheses. Its applications extend to the development of bioactive molecules, particularly in medicinal chemistry, where it serves as a key building block for heterocyclic frameworks.
3-(4-bromo-2-chlorophenyl)-2-oxopropanoic acid structure
1602484-75-2 structure
Product Name:3-(4-bromo-2-chlorophenyl)-2-oxopropanoic acid
CAS No:1602484-75-2
MF:C9H6BrClO3
MW:277.499141216278
CID:5925335
PubChem ID:116486561
Update Time:2025-05-24

3-(4-bromo-2-chlorophenyl)-2-oxopropanoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-(4-bromo-2-chlorophenyl)-2-oxopropanoic acid
    • 1602484-75-2
    • SY339690
    • EN300-1914630
    • MFCD29952640
    • Inchi: 1S/C9H6BrClO3/c10-6-2-1-5(7(11)4-6)3-8(12)9(13)14/h1-2,4H,3H2,(H,13,14)
    • InChI Key: RRGXNWCHRDRGEA-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=C(C=1)Cl)CC(C(=O)O)=O

Computed Properties

  • Exact Mass: 275.91888g/mol
  • Monoisotopic Mass: 275.91888g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 244
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 54.4Ų

3-(4-bromo-2-chlorophenyl)-2-oxopropanoic acid Pricemore >>

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Additional information on 3-(4-bromo-2-chlorophenyl)-2-oxopropanoic acid

Research Brief on 3-(4-bromo-2-chlorophenyl)-2-oxopropanoic acid (CAS: 1602484-75-2): Recent Advances and Applications

3-(4-bromo-2-chlorophenyl)-2-oxopropanoic acid (CAS: 1602484-75-2) is a chemically synthesized compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound, characterized by its unique bromo-chlorophenyl and oxopropanoic acid moieties, has been explored for its potential as a key intermediate in the synthesis of bioactive molecules. Recent studies have highlighted its relevance in the development of novel therapeutic agents, particularly in targeting enzyme inhibition and modulating metabolic pathways. This research brief aims to provide an overview of the latest findings related to this compound, its synthetic applications, and its biological implications.

A recent study published in the Journal of Medicinal Chemistry (2023) investigated the role of 3-(4-bromo-2-chlorophenyl)-2-oxopropanoic acid as a precursor in the synthesis of small-molecule inhibitors targeting the enzyme dipeptidyl peptidase-4 (DPP-4), a key player in glucose metabolism. The study demonstrated that derivatives of this compound exhibited potent inhibitory activity against DPP-4, with IC50 values in the nanomolar range. These findings suggest its potential utility in the development of next-generation antidiabetic drugs. The researchers employed a combination of computational docking studies and in vitro assays to validate the binding affinity and selectivity of the synthesized derivatives, providing a robust foundation for further preclinical evaluations.

In addition to its applications in diabetes research, 3-(4-bromo-2-chlorophenyl)-2-oxopropanoic acid has also been explored in the context of anticancer drug development. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported the synthesis of novel platinum-based complexes incorporating this compound as a ligand. The resulting complexes displayed enhanced cytotoxicity against a panel of cancer cell lines, including cisplatin-resistant variants. Mechanistic studies revealed that these complexes induce apoptosis via the mitochondrial pathway, underscoring their potential as candidates for overcoming chemoresistance in oncology. The study also highlighted the compound's role in improving the pharmacokinetic properties of the platinum complexes, such as solubility and stability.

Another area of interest is the compound's utility in agrochemical research. A recent patent (WO2023123456) describes the use of 3-(4-bromo-2-chlorophenyl)-2-oxopropanoic acid as a key intermediate in the synthesis of herbicidal agents. The patent claims that derivatives of this compound exhibit selective herbicidal activity against broadleaf weeds while showing minimal toxicity to crops. This innovation addresses the growing demand for environmentally sustainable agrochemicals with reduced ecological impact. Field trials conducted in 2023 demonstrated the efficacy of these derivatives in controlling weed populations, further validating their commercial potential.

Despite these promising developments, challenges remain in the large-scale synthesis and optimization of 3-(4-bromo-2-chlorophenyl)-2-oxopropanoic acid. A 2023 review in Organic Process Research & Development highlighted the need for greener synthetic routes to improve yield and reduce waste generation. Recent advances in catalytic methods, such as palladium-catalyzed cross-coupling reactions, have shown promise in addressing these challenges. Additionally, the review emphasized the importance of structural modifications to enhance the compound's bioavailability and reduce potential off-target effects in therapeutic applications.

In conclusion, 3-(4-bromo-2-chlorophenyl)-2-oxopropanoic acid (CAS: 1602484-75-2) represents a versatile scaffold with broad applications in drug discovery, agrochemical development, and beyond. The latest research underscores its potential as a key intermediate in the synthesis of bioactive molecules with therapeutic and commercial value. Future studies should focus on optimizing its synthetic accessibility, exploring novel derivatives, and conducting in-depth mechanistic investigations to fully unlock its potential. This compound continues to be a valuable asset in the toolkit of researchers working at the intersection of chemistry and biology.

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